Cas no 84508-45-2 (Ethyl Acetate-13C2)

Ethyl Acetate-13C2 is a stable isotope-labeled variant of ethyl acetate, where both carbon atoms are replaced with carbon-13 (13C). This compound is widely used as a tracer in metabolic studies, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry applications due to its isotopic purity and predictable labeling pattern. Its key advantages include high chemical stability, compatibility with organic synthesis, and minimal interference in analytical techniques. The 13C labeling enables precise tracking of reaction pathways and metabolic processes, making it valuable in pharmaceutical research, environmental analysis, and biochemical investigations. It is supplied with certified isotopic enrichment to ensure reproducibility in experimental results.

Ethyl Acetate-13C2 structure

Product Name:Ethyl Acetate-13C2

CAS No:84508-45-2

MF:C₄H₈O₂

MW:90.0904312133789

CID:720951

Update Time:2025-10-15

Ethyl Acetate-13C2 Chemical and Physical Properties

Names and Identifiers

- Acetic-13C2 acid, ethylester (9CI)
- Ethylacetate-13C2
- Ethyl Acetate-13C2
- Inchi： 1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3/i2+1,4+1
- InChI Key： XEKOWRVHYACXOJ-NDLBAUGKSA-N
- SMILES： O([13C]([13CH3])=O)CC

Computed Properties

Isotope Atom Count: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 49.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: liquid
Density: 0.922 g/mL at 25 °C
Melting Point: −84 °C(lit.)
Boiling Point: 76-77 °C(lit.)
Flash Point: 26 °F
Refractive Index: n20/D 1.372(lit.)
Vapor Pressure: 73 mm Hg ( 20 °C)
Solubility: Not determined

Ethyl Acetate-13C2 Security Information

Hazardous Material transportation number：UN 1173 3/PG 2
WGK Germany：1
Hazard Category Code： 11-36-66-67
Safety Instruction： 16-26-33
Hazardous Material Identification：
Explosive Limit：11.4%

Ethyl Acetate-13C2 Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	283819-250MG	Ethyl Acetate-13C2	84508-45-2		250mg	¥1402.23	2023-12-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	283819-1G	Ethyl Acetate-13C2	84508-45-2		1g	¥4547.73	2023-12-09
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